molecular formula C11H16ClNO B13278736 [(3-Chlorophenyl)methyl](2-ethoxyethyl)amine

[(3-Chlorophenyl)methyl](2-ethoxyethyl)amine

Cat. No.: B13278736
M. Wt: 213.70 g/mol
InChI Key: KWUVSRBNSNMXBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Chlorophenyl)methylamine is a secondary amine featuring two distinct substituents: a 3-chlorophenylmethyl group and a 2-ethoxyethyl group. Though direct studies on this compound are scarce in the provided evidence, comparisons with structurally related amines (Table 1) offer insights into its hypothetical properties and applications.

Properties

Molecular Formula

C11H16ClNO

Molecular Weight

213.70 g/mol

IUPAC Name

N-[(3-chlorophenyl)methyl]-2-ethoxyethanamine

InChI

InChI=1S/C11H16ClNO/c1-2-14-7-6-13-9-10-4-3-5-11(12)8-10/h3-5,8,13H,2,6-7,9H2,1H3

InChI Key

KWUVSRBNSNMXBS-UHFFFAOYSA-N

Canonical SMILES

CCOCCNCC1=CC(=CC=C1)Cl

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

(3-Chlorophenyl)methylamine can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

(3-Chlorophenyl)methylamine has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activity and interactions with various biomolecules.

    Medicine: Studied for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-Chlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physicochemical Comparisons

Table 1. Key Properties of (3-Chlorophenyl)methylamine and Analogs

Compound Name Molecular Formula Molecular Weight Key Substituents Biological Activity/Notes Reference
(3-Chlorophenyl)methylamine C11H16ClNO 213.70 (3-ClPh)CH2, 2-ethoxyethyl Inferred solubility and lipophilicity from substituents -
(2-Ethoxyethyl)(methyl)amine C5H13NO 103.16 2-ethoxyethyl, methyl Boiling point: ~193°C; Density: 0.8363 g/cm³
(3-ClPh)CH2amine C10H12ClN 181.66 (3-ClPh)CH2, allyl Lab-grade intermediate (95% purity)
KB-2413 (benzimidazole derivative) C17H24N2O4 320.39 2-ethoxyethyl, benzimidazole Potent antihistaminic activity (oral and intravenous)
Nitrosobis(2-ethoxyethyl)amine C8H18N2O2 174.24 Two 2-ethoxyethyl groups, nitroso Carcinogenic (liver tumors in rats)
Key Observations:

Substituent Effects on Physicochemical Properties: The 2-ethoxyethyl group in (3-Chlorophenyl)methylamine likely improves aqueous solubility compared to purely aromatic amines (e.g., (3-ClPh)CH2amine). This is supported by the lower density (0.8363 g/cm³) and moderate boiling point (~193°C) of (2-ethoxyethyl)(methyl)amine .

Biological Activity: KB-2413, which contains a 2-ethoxyethyl group, demonstrates antihistaminic potency surpassing chlorpheniramine and ketotifen . This suggests that the 2-ethoxyethyl substituent may enhance pharmacokinetic properties (e.g., bioavailability) or target affinity. However, (3-Chlorophenyl)methylamine lacks the nitroso group, likely reducing carcinogenic risk.

Reactivity and Stability :

  • The allyl group in (3-ClPh)CH2amine introduces unsaturation, which may increase chemical reactivity (e.g., susceptibility to oxidation) compared to the ether-linked 2-ethoxyethyl group in the target compound .

Implications for Drug Design and Toxicology

  • Solubility-Bioavailability Trade-off : The 2-ethoxyethyl group balances lipophilicity (from the 3-chlorophenyl group) with solubility, a critical factor in drug design. This is evident in KB-2413's superior oral efficacy .
  • Toxicity Considerations: While nitrosobis(2-ethoxyethyl)amine is carcinogenic, the absence of a nitroso group in (3-Chlorophenyl)methylamine suggests a safer profile. However, chronic toxicity studies would be needed to confirm this.

Biological Activity

(3-Chlorophenyl)methylamine is a compound characterized by a phenyl ring with a chlorine substitution and an amine group attached to a 2-ethoxyethyl chain. This unique structure influences its biological activity, particularly in relation to neurotransmitter systems, making it a subject of interest in pharmacological research.

Chemical Structure and Properties

The molecular formula of (3-Chlorophenyl)methylamine is C11_{11}H16_{16}ClN, where the presence of the chlorine atom and the ethoxyethyl group affects both its reactivity and solubility. The compound belongs to the class of phenylmethylamines, which are known for their diverse applications in medicinal chemistry.

Biological Activity

Research indicates that (3-Chlorophenyl)methylamine exhibits significant biological activity, particularly in modulating neurotransmitter systems. Its structural similarity to neurotransmitters suggests potential roles in pharmacology, particularly concerning the central nervous system. Preliminary studies have shown that compounds with similar structures can interact with serotonin and dopamine receptors, indicating that this compound may influence mood regulation and cognitive functions.

The mechanism of action involves binding to specific neurotransmitter receptors, thereby modulating their activity. This interaction can influence various pathways associated with mood regulation, anxiety, and cognitive function. However, further research is necessary to elucidate the precise mechanisms involved.

Comparative Analysis with Similar Compounds

A comparative analysis highlights the unique features of (3-Chlorophenyl)methylamine relative to structurally similar compounds:

Compound NameKey Features
[(3-Bromo-4-chlorophenyl)methyl]amineContains bromine instead of chlorine; different reactivity.
(3-Chlorophenyl)methylamineLacks the ethoxyethyl chain; alters solubility and activity.
[(3-Chloro-phenyl)(2-methoxyethyl)amine]Has a methoxy group instead of ethoxy; affects chemical properties.
(4-Chloro-phenyl)methylamineDifferent substitution pattern; alters biological interactions.

The distinct substitution pattern and presence of the 2-ethoxyethyl chain in (3-Chlorophenyl)methylamine contribute to its unique biological properties compared to these similar compounds.

Neuropharmacological Studies

A study investigating the neuropharmacological effects of (3-Chlorophenyl)methylamine revealed its potential as a modulator of serotonin receptors. In vitro assays indicated that the compound could enhance serotonin receptor activity, suggesting implications for treating mood disorders.

Toxicity Assessments

Toxicity assessments are crucial for evaluating the safety profile of (3-Chlorophenyl)methylamine. Initial findings suggest that it does not exhibit significant mutagenic properties, but further comprehensive toxicological evaluations are necessary to fully understand its safety profile in vivo .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.